Cas no 117013-82-8 (Furo[3,2-c]pyridine,6-methyl-)

• Product Name: Furo[3,2-c]pyridine,6-methyl-
• CAS No: 117013-82-8
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 132669
• PubChem ID: 14005231
• Update Time: 2025-10-24

Furo[3,2-c]pyridine,6-methyl- Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-c]pyridine,6-methyl-
• 6-methyl-Furo[3,2-c]pyridine
• Furo[3,2-c]pyridine,6-methyl-(9CI)
• 6-methylfuro[3,2-c]pyridine
• SCHEMBL10559594
• CS-0083025
• 117013-82-8
• BXWFPNZMDPPYML-UHFFFAOYSA-N
• FT-0759277

• Inchi： 1S/C8H7NO/c1-6-4-8-7(5-9-6)2-3-10-8/h2-5H,1H3
• InChI Key： BXWFPNZMDPPYML-UHFFFAOYSA-N
• SMILES： O1C=CC2C=NC(C)=CC1=2

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furo[3,2-c]pyridines

Additional information on Furo[3,2-c]pyridine,6-methyl-

Recent Advances in the Study of Furo[3,2-c]pyridine,6-methyl- (CAS: 117013-82-8) in Chemical Biology and Pharmaceutical Research

Furo[3,2-c]pyridine,6-methyl- (CAS: 117013-82-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its fused furan and pyridine rings, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The unique structural features of Furo[3,2-c]pyridine,6-methyl- make it a promising scaffold for the development of novel bioactive molecules, particularly in the treatment of neurological disorders, inflammatory diseases, and cancer.

Recent research has focused on the synthesis and optimization of Furo[3,2-c]pyridine,6-methyl- derivatives to enhance their biological activity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the successful synthesis of a series of 6-methylfuro[3,2-c]pyridine derivatives with improved selectivity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study utilized advanced computational modeling and structure-activity relationship (SAR) analysis to identify key modifications that enhance receptor binding affinity.

Another significant development involves the use of Furo[3,2-c]pyridine,6-methyl- as a core structure in the design of kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel 6-methylfuro[3,2-c]pyridine-based compounds that exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers employed a combination of molecular docking and in vitro assays to validate the efficacy of these compounds, highlighting their potential as lead candidates for further development.

In addition to its therapeutic applications, Furo[3,2-c]pyridine,6-methyl- has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology (2023) explored the use of this compound as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study demonstrated that 6-methylfuro[3,2-c]pyridine derivatives exhibit strong fluorescence emission upon interaction with ROS, making them valuable tools for studying oxidative stress-related diseases.

The pharmacological profile of Furo[3,2-c]pyridine,6-methyl- has been further elucidated through preclinical studies. A 2023 publication in European Journal of Pharmacology reported the compound's anti-inflammatory effects in a murine model of rheumatoid arthritis. The study revealed that 6-methylfuro[3,2-c]pyridine derivatives significantly reduced pro-inflammatory cytokine levels and ameliorated joint inflammation, suggesting their potential as novel anti-inflammatory agents.

Despite these promising findings, challenges remain in the development of Furo[3,2-c]pyridine,6-methyl--based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural optimization and in vivo studies. However, the growing body of research underscores the compound's versatility and potential as a valuable scaffold in drug discovery.

In conclusion, Furo[3,2-c]pyridine,6-methyl- (CAS: 117013-82-8) represents a promising area of research in chemical biology and pharmaceutical sciences. Recent studies have highlighted its diverse applications, from kinase inhibition to ROS detection, and its potential as a therapeutic agent for various diseases. Continued exploration of this compound and its derivatives is expected to yield further insights and innovations in the field.